N-benzyl-4-bromo-1-ethyl-N-methyl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-benzyl-4-bromo-1-ethyl-N-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C14H16BrN3O/c1-3-18-10-12(15)13(16-18)14(19)17(2)9-11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3
• InChI Key: YKMVOCYJKBOZRO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C(=O)N(C)CC2=CC=CC=C2)Br
• Molecular Formula: C14H16BrN3O
• Molecular Weight: 322.20 g/mol

Description

N-benzyl-4-bromo-1-ethyl-N-methyl-1H-pyrazole-3-carboxamide, also known as BEMP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-benzyl-4-bromo-1-ethyl-N-methyl-1H-pyrazole-3-carboxamide is not fully understood, but it is believed to involve the modulation of various biochemical pathways, including the regulation of neurotransmitter activity, the inhibition of enzyme activity, and the modulation of protein structure and function.
Biochemical and physiological effects:
N-benzyl-4-bromo-1-ethyl-N-methyl-1H-pyrazole-3-carboxamide has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter activity, the inhibition of enzyme activity, and the modulation of protein structure and function. These effects have been studied in vitro and in vivo, and have shown promising results for the development of novel drugs targeting various diseases.

Advantages and Limitations for Lab Experiments

N-benzyl-4-bromo-1-ethyl-N-methyl-1H-pyrazole-3-carboxamide has several advantages for lab experiments, including its relatively easy synthesis method, its potential for use in various scientific fields, and its ability to modulate various biochemical pathways. However, N-benzyl-4-bromo-1-ethyl-N-methyl-1H-pyrazole-3-carboxamide also has several limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of N-benzyl-4-bromo-1-ethyl-N-methyl-1H-pyrazole-3-carboxamide, including the development of novel drugs targeting various diseases, the study of its mechanism of action, and the exploration of its potential applications in various scientific fields. Additionally, further research is needed to fully understand the advantages and limitations of N-benzyl-4-bromo-1-ethyl-N-methyl-1H-pyrazole-3-carboxamide for lab experiments.

Synthesis Methods

N-benzyl-4-bromo-1-ethyl-N-methyl-1H-pyrazole-3-carboxamide can be synthesized using a multi-step process involving several chemical reactions. The first step involves the reaction of 4-bromo-1-ethyl-1H-pyrazole-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with N-methylbenzylamine to form the amide intermediate, which is subsequently treated with sodium hydride and methyl iodide to yield N-benzyl-4-bromo-1-ethyl-N-methyl-1H-pyrazole-3-carboxamide.

Scientific Research Applications

N-benzyl-4-bromo-1-ethyl-N-methyl-1H-pyrazole-3-carboxamide has been studied for its potential use in various scientific fields, including medicinal chemistry, neuroscience, and biochemistry. In medicinal chemistry, N-benzyl-4-bromo-1-ethyl-N-methyl-1H-pyrazole-3-carboxamide has been identified as a potential lead compound for the development of novel drugs targeting various diseases, such as cancer and Alzheimer's disease. In neuroscience, N-benzyl-4-bromo-1-ethyl-N-methyl-1H-pyrazole-3-carboxamide has been shown to modulate the activity of certain neurotransmitters, such as dopamine and serotonin, which are involved in various physiological processes, including mood regulation and cognition. In biochemistry, N-benzyl-4-bromo-1-ethyl-N-methyl-1H-pyrazole-3-carboxamide has been used as a tool to study the structure and function of various proteins and enzymes.